methyl 3-formyl-4-methylbenzoate
Description
Methyl 3-formyl-4-methylbenzoate is a chemical compound with the CAS Number: 23038-60-0 . It has a molecular weight of 178.19 and is a solid in its physical form .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reaction of 3-formyl-4-trifluoromethanesulfonyloxy-benzoic acid methyl ester with dimethyl zinc in dioxane . The mixture is stirred at 75°C for 1 hour, then cooled to room temperature before a 2M aqueous LiOH solution is added . The mixture is stirred at room temperature for 2 hours before it is concentrated . The residue is dissolved in ethyl acetate and extracted with 1 M aqueous NaOH and water . The aqueous extracts are acidified by adding 2M aqueous HCl, and then extracted with ethyl acetate . The organic extract is dried over Na2SO4, filtered, and concentrated . The crude product is purified by preparative HPLC to give the title compound as a pale yellow powder .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10O3/c1-7-3-4-8 (10 (12)13-2)5-9 (7)6-11/h3-6H,1-2H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid .Relevant Papers The search results do not provide specific papers related to this compound .
Scientific Research Applications
Environmental Microbiology and Degradation Pathways
One study explored the anaerobic degradation of 4-methylbenzoate in the denitrifying alphaproteobacterium Magnetospirillum sp. The research indicated a specific 4-methylbenzoyl-CoA degradation pathway, suggesting the potential environmental microbiology applications of methyl 3-formyl-4-methylbenzoate in understanding and enhancing the biodegradation processes of similar compounds (Lahme et al., 2012).
Organic Synthesis and Chemical Reactions
Another study focused on the reactions of 5-hydroxybenzo[b]thiophen and its derivatives, including the formylation to produce 4-formyl derivatives. This research provides insights into the synthetic applications of this compound in producing various organic compounds and intermediates, highlighting its relevance in organic synthesis (Chakrabarti et al., 1969).
Pharmaceutical Intermediates
Research on the synthesis of methyl 4-butylamino-3-methyl-5-aminobenzoate presented a convenient process for producing an important pharmaceutical intermediate. The study outlined the synthesis process, showcasing the role of this compound in pharmaceutical research and development (Feng, 2005).
Anticancer Compound Synthesis
A novel series of compounds were synthesized from triphenylstannyl 4-formylbenzoate, demonstrating potent and selective cytotoxicity against cancer cells. This study exemplifies the application of this compound in synthesizing compounds with significant anticancer activities (Basu Baul et al., 2017).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-formyl-4-methylbenzoate involves the conversion of 4-methylbenzoic acid to the corresponding methyl ester, followed by the introduction of a formyl group at the 3-position of the aromatic ring using Vilsmeier-Haack reaction.", "Starting Materials": [ "4-methylbenzoic acid", "methanol", "sulfuric acid", "phosphorus pentoxide", "DMF (dimethylformamide)", "POCl3 (phosphoryl chloride)", "NaOH (sodium hydroxide)", "formaldehyde" ], "Reaction": [ "Step 1: Conversion of 4-methylbenzoic acid to methyl 4-methylbenzoate", "4-methylbenzoic acid + methanol + sulfuric acid → methyl 4-methylbenzoate + water", "Step 2: Introduction of formyl group at 3-position of the aromatic ring", "methyl 4-methylbenzoate + DMF + POCl3 → 3-chloro-4-methylbenzaldehyde + DMPO (dimethylphosphoryl chloride) + HCl", "3-chloro-4-methylbenzaldehyde + NaOH + formaldehyde → methyl 3-formyl-4-methylbenzoate + NaCl + H2O" ] } | |
CAS RN |
23038-60-0 |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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